Cas no 7356-08-3 ( )

  structure
  structure
Product Name: 
CAS No:7356-08-3
MF:C10H21NO
MW:171.279843091965
CID:978186
PubChem ID:227420
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC18992; AR-1C8492; 2-octahydroazonin-1-yl-ethanol; AC1Q7D0P; CTK5D8223; AC1L5FHC; AG-J-09605; 2-Octahydroazonin-1-yl-aethanol;
    • NSC-18992
    • DTXSID10280891
    • 7356-08-3
    • NSC18992
    • 2-(azonan-1-yl)ethanol
    •  
    • Inchi: 1S/C10H21NO/c12-10-9-11-7-5-3-1-2-4-6-8-11/h12H,1-10H2
    • InChI Key: MYPHYARMSBYURJ-UHFFFAOYSA-N
    • SMILES: OCCN1CCCCCCCC1

Computed Properties

  • Exact Mass: 171.16243
  • Monoisotopic Mass: 171.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 96
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.921
  • Boiling Point: 271.9°C at 760 mmHg
  • Flash Point: 115.8°C
  • Refractive Index: 1.464
  • PSA: 23.47
  • LogP: 1.57280
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